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Compound of Interest

Compound Name: 4-(Tert-Butoxy)Benzaldehyde

Cat. No.: B1266382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-(tert-
butoxy)benzaldehyde in various organic solvents. The information contained herein is

essential for the effective design of synthetic routes, purification processes, and formulation

strategies in the fields of chemical research and drug development.

Quantitative Solubility Data
The solubility of 4-(tert-butoxy)benzaldehyde has been determined in a range of common

organic solvents at various temperatures. The following table summarizes the mole fraction

solubility (x1) of 4-(tert-butoxy)benzaldehyde at different temperatures (T/K).
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Solvent T/K
Mole Fraction Solubility
(10^3 * x1)

Methanol 278.15 13.91

283.15 16.63

288.15 19.89

293.15 23.82

298.15 28.56

303.15 34.22

308.15 41.01

313.15 49.12

318.15 58.83

323.15 70.45

Ethanol 278.15 12.03

283.15 14.49

288.15 17.46

293.15 21.04

298.15 25.35

303.15 30.54

308.15 36.80

313.15 44.34

318.15 53.42

323.15 64.36

Isopropanol 278.15 9.87

283.15 11.98

288.15 14.55
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293.15 17.67

298.15 21.46

303.15 26.06

308.15 31.65

313.15 38.44

318.15 46.68

323.15 56.69

n-Butanol 278.15 10.33

283.15 12.58

288.15 15.32

293.15 18.65

298.15 22.71

303.15 27.65

308.15 33.66

313.15 41.00

318.15 49.92

323.15 60.78

Ethyl Acetate 278.15 38.99

283.15 47.10

288.15 56.90

293.15 68.75

298.15 82.99

303.15 100.20

308.15 121.00
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313.15 146.10

318.15 176.40

323.15 212.90

Acetone 278.15 108.30

283.15 127.30

288.15 149.60

293.15 175.80

298.15 206.60

303.15 242.70

308.15 285.10

313.15 334.90

318.15 393.30

323.15 461.80

Acetonitrile 278.15 25.11

283.15 30.15

288.15 36.20

293.15 43.46

298.15 52.18

303.15 62.65

308.15 75.21

313.15 90.29

318.15 108.40

323.15 130.10
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Data sourced from a study on the determination and correlation of solubility and

thermodynamic properties of 4-(tert-butoxy)benzaldehyde in different solvents.

Experimental Protocols
The solubility of 4-(tert-butoxy)benzaldehyde was determined using the isothermal

gravimetric method. This method involves the following steps:

Sample Preparation: An excess amount of 4-(tert-butoxy)benzaldehyde is added to a

known volume of the selected organic solvent in a sealed vessel.

Equilibration: The mixture is continuously stirred in a thermostated bath at a constant

temperature for a sufficient time to ensure solid-liquid equilibrium is reached.

Sampling and Analysis: Once equilibrium is achieved, stirring is stopped, and the solution is

allowed to settle. A known volume of the clear supernatant is withdrawn using a pre-heated

or pre-cooled syringe to avoid any temperature change that might alter the solubility.

Gravimetric Determination: The withdrawn sample is weighed and then dried under vacuum

to remove the solvent completely. The mass of the remaining solid 4-(tert-
butoxy)benzaldehyde is then determined.

Calculation: The mole fraction solubility is calculated from the mass of the solute and the

mass of the solvent in the sample.

This process is repeated at different temperatures to obtain the solubility curve.

Figure 1: Isothermal Gravimetric Method Workflow

Factors Influencing Solubility
The solubility of 4-(tert-butoxy)benzaldehyde is primarily influenced by the polarity of the

solvent and the temperature.

Solvent Polarity: As a moderately polar molecule, 4-(tert-butoxy)benzaldehyde exhibits

good solubility in a range of organic solvents. Its solubility is generally higher in more polar

solvents like acetone and ethyl acetate compared to less polar alcohols.
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Temperature: The solubility of 4-(tert-butoxy)benzaldehyde in all tested solvents increases

with an increase in temperature. This endothermic dissolution process indicates that energy

is required to break the solute-solute and solvent-solvent interactions to form new solute-

solvent interactions.
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Figure 2: Factors Influencing Solubility

Thermodynamic Properties
The dissolution process of 4-(tert-butoxy)benzaldehyde in organic solvents can be described

by thermodynamic parameters such as the dissolution enthalpy (ΔH°), dissolution entropy

(ΔS°), and Gibbs free energy (ΔG°). These parameters can be calculated from the solubility

data at different temperatures using the van't Hoff equation. Generally, a positive enthalpy of

dissolution indicates that the process is endothermic, which is consistent with the observed

increase in solubility with temperature.

This technical guide provides foundational data and methodologies for professionals working

with 4-(tert-butoxy)benzaldehyde. The presented information is critical for optimizing

experimental conditions and ensuring the successful application of this compound in various

chemical and pharmaceutical contexts.
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To cite this document: BenchChem. [4-(tert-Butoxy)benzaldehyde: A Technical Guide to its
Solubility in Organic Solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266382#4-tert-butoxy-benzaldehyde-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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